Cas no 54642-67-0 (1(3H)-Isobenzofuranone,3-[4-(diethylamino)-2-ethoxyphenyl]-3-(1-ethyl-2-methyl-1H-indol-3-yl)-7-nitro-)

• Product name: 1(3H)-Isobenzofuranone,3-[4-(diethylamino)-2-ethoxyphenyl]-3-(1-ethyl-2-methyl-1H-indol-3-yl)-7-nitro-
• CAS No: 54642-67-0
• MF: C₃₁H₃₃N₃O₅
• MW: 527.61082816124
• CID: 354037

1(3H)-Isobenzofuranone,3-[4-(diethylamino)-2-ethoxyphenyl]-3-(1-ethyl-2-methyl-1H-indol-3-yl)-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,3-[4-(diethylamino)-2-ethoxyphenyl]-3-(1-ethyl-2-methyl-1H-indol-3-yl)-7-nitro-
• 1(3H)-Isobenzofuranone, 3-[4-(diethylamino)-2-ethoxyphenyl]-3-(1-ethyl-2-methyl-1H-indol-3-yl)-7-nitro-

• Inchi： 1S/C31H33N3O5/c1-6-32(7-2)21-17-18-23(27(19-21)38-9-4)31(24-14-12-16-26(34(36)37)28(24)30(35)39-31)29-20(5)33(8-3)25-15-11-10-13-22(25)29/h10-19H,6-9H2,1-5H3
• InChI Key： CBRNMZJAOFDDNM-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2[N+]([O-])=O)C(C2=CC=C(N(CC)CC)C=C2OCC)(C2C3=C(N(CC)C=2C)C=CC=C3)O1

Computed Properties

• Exact Mass: 527.24219

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 707.0±60.0 °C(Predicted)
• PSA: 86.84
• pka: 5.43±0.50(Predicted)